Cas no 91368-74-0 (5-(phenoxymethyl)-2-furoic Acid)

• Product Name: 5-(phenoxymethyl)-2-furoic Acid
• CAS No: 91368-74-0
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• MDL: MFCD01957960
• CID: 811500
• PubChem ID: 580491
• Update Time: 2025-11-02

5-(phenoxymethyl)-2-furoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,5-(phenoxymethyl)-
• 5-(Phenoxymethyl)-2-furoic acid
• CS-0230181
• 5-(phenoxymethyl)-2-furoic acid, AldrichCPR
• MFCD01957960
• AKOS000195578
• Z56995308
• 5-(phenoxymethyl)furan-2-carboxylic acid
• Oprea1_753833
• HMS1538K18
• Z-L-Alaninemethylester
• SB61486
• 5-Phenoxymethyl-furan-2-carboxylic acid
• KPSLIMYRDNBEGK-UHFFFAOYSA-N
• BRD-K55148929-001-02-0
• 91368-74-0
• FT-0718244
• VS-09283
• SCHEMBL6815339
• TimTec1_001646
• BRD-K55148929-001-03-8
• 5-(Phenoxymethyl)-2-furoic acid #
• EN300-10263
• STK396731
• DB-078999
• BBL029534
• G41728
• ALBB-000362
• 5-(phenoxymethyl)-2-furoic Acid

• MDL： MFCD01957960
• Inchi： 1S/C12H10O4/c13-12(14)11-7-6-10(16-11)8-15-9-4-2-1-3-5-9/h1-7H,8H2,(H,13,14)
• InChI Key： KPSLIMYRDNBEGK-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1COC1C=CC=CC=1

Computed Properties

• Exact Mass: 217.050084
• Monoisotopic Mass: 217.050084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.5
• XLogP3: 2.3

Experimental Properties

• Density: 1.287
• Boiling Point: 391.3°Cat760mmHg
• Flash Point: 190.5°C
• Refractive Index: 1.583

Additional information on 5-(phenoxymethyl)-2-furoic Acid

Comprehensive Analysis of 5-(Phenoxymethyl)-2-furoic Acid (CAS No. 91368-74-0): Properties, Applications, and Industry Trends

5-(Phenoxymethyl)-2-furoic Acid (CAS No. 91368-74-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This furancarboxylic acid derivative combines a phenoxymethyl substituent with a furoic acid backbone, creating a versatile building block for synthetic applications. Recent studies highlight its potential as an intermediate in the development of bioactive molecules, particularly in antimicrobial and anti-inflammatory formulations.

The molecular structure of CAS 91368-74-0 features a five-membered furan ring with a carboxyl group at the 2-position and a phenoxymethyl group at the 5-position. This arrangement contributes to its moderate polarity (logP ~2.3) and melting point range of 120-125°C, making it suitable for various organic synthesis conditions. Analytical techniques like HPLC (typically showing >98% purity) and NMR spectroscopy (characteristic peaks at δ 7.8 for furan proton and δ 4.8 for methylene bridge) are commonly employed for quality verification.

Current research trends focus on 5-(Phenoxymethyl)-2-furoic Acid as a precursor for heterocyclic compounds with potential therapeutic effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating novel antifungal agents showing activity against Candida species. The compound's structure-activity relationship (SAR) is particularly interesting to medicinal chemists exploring small molecule drug discovery approaches.

From an industrial perspective, CAS 91368-74-0 finds applications in: pharmaceutical intermediates (especially for CNS-targeting compounds), agricultural chemicals (as a building block for crop protection agents), and material science (in polymer modification). Manufacturers typically supply this compound as a white to off-white crystalline powder with standard packaging options including 1kg, 5kg, and 25kg drums under inert atmosphere.

Environmental and safety considerations for 5-(Phenoxymethyl)-2-furoic Acid follow standard laboratory chemical protocols. While not classified as hazardous under GHS criteria, proper PPE (safety goggles, gloves) is recommended during handling. The compound shows good stability under normal storage conditions (room temperature, dry environment) with a typical shelf life of 24 months when properly sealed.

Market analysis reveals growing demand for furancarboxylic acid derivatives like 91368-74-0, particularly in Asia-Pacific regions where pharmaceutical innovation is accelerating. Industry reports project a 6.8% CAGR for similar fine chemicals through 2028, driven by increased R&D investment in targeted therapies and green chemistry initiatives. Suppliers are responding with improved synthetic routes that enhance yield while reducing organic solvent usage.

For researchers considering 5-(Phenoxymethyl)-2-furoic Acid in their work, several synthetic methodologies have been documented: classical approaches involving furan ring oxidation of appropriate precursors, or more modern catalytic processes using transition metal complexes. Recent patents (e.g., WO2022156782) describe innovative microwave-assisted synthesis techniques that reduce reaction times from hours to minutes while maintaining excellent purity profiles.

The analytical characterization of CAS 91368-74-0 presents specific considerations. While reverse-phase HPLC with C18 columns and acetonitrile/water mobile phases works well for purity assessment, researchers should note the compound's UV absorption maxima at 265 nm and 310 nm. Mass spectrometry typically shows a clear [M+H]⁺ peak at m/z 219, with fragmentation patterns useful for structural confirmation in complex matrices.

Emerging applications in bioconjugation chemistry are expanding the utility of 5-(Phenoxymethyl)-2-furoic Acid. Its carboxyl group enables amide bond formation with various amines, while the aromatic systems allow for π-stacking interactions in designed molecular systems. This dual functionality makes it valuable for developing drug delivery systems and biomaterials with tailored properties.

Quality control standards for commercial 91368-74-0 material typically specify: appearance (crystalline powder), purity (≥97% by HPLC), residual solvents (<0.5% total), and heavy metal content (<10 ppm). Reputable suppliers provide comprehensive certificates of analysis including 1H/13C NMR spectra, HPLC chromatograms, and elemental analysis data to ensure research reproducibility.

From a regulatory standpoint, 5-(Phenoxymethyl)-2-furoic Acid currently falls under general chemical regulations rather than specific controlled substance categories. However, researchers should consult local guidelines when exporting or using the compound in human health applications. The substance is not listed in major pharmacopeias but may require impurity profiling if used in pharmaceutical development.

Future research directions for this compound class may explore: computational modeling of its bioactive conformations, development of continuous flow synthesis methods for industrial-scale production, and investigation of its metabolic pathways in biological systems. The growing interest in sustainable chemistry also suggests potential for biocatalytic production routes using engineered enzymes.

For laboratories working with CAS 91368-74-0, proper waste disposal procedures should follow institutional guidelines for organic acids. While the compound demonstrates good aqueous solubility at basic pH (forming water-soluble salts), neutral solutions may require organic solvent collection for appropriate treatment. Environmental fate studies indicate moderate biodegradability under aerobic conditions.